Cas no 1806780-00-6 (2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1806780-00-6
• MF: C₆H₄ClF₂NO₃S
• MW: 243.615666389465
• CID: 4918376
• Update Time: 2025-07-21

2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C6H4ClF2NO3S/c7-14(12,13)5-3(11)1-2-10-4(5)6(8)9/h1-2,6H,(H,10,11)
• InChI Key： ZUJXRYNVDFYYOH-UHFFFAOYSA-N
• SMILES： ClS(C1C(C=CNC=1C(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS: 1806780-00-6) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS: 1806780-00-6) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its unique reactivity profile, stemming from the combination of the difluoromethyl group's metabolic stability and the sulfonyl chloride's electrophilic character, making it an attractive tool for targeted drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing irreversible inhibitors for cysteine proteases, a class of enzymes implicated in numerous disease pathways. The researchers utilized 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride as a key intermediate in creating selective covalent inhibitors with improved pharmacokinetic properties. The difluoromethyl group was found to significantly enhance membrane permeability while maintaining the desired reactivity with the target thiol groups.

In parallel developments, several pharmaceutical companies have incorporated this compound into their drug discovery pipelines. A notable example is its use in the synthesis of novel kinase inhibitors, where the sulfonyl chloride moiety enables selective modification of specific lysine residues in the ATP-binding pocket. Recent patent filings (WO2023051234) describe derivatives of 1806780-00-6 that show promising activity against resistant forms of EGFR mutations in non-small cell lung cancer.

The compound's application extends beyond small molecule therapeutics. A groundbreaking 2024 study in Nature Chemical Biology reported its use in chemical proteomics, where it served as a warhead in activity-based protein profiling (ABPP) probes. These probes successfully mapped previously unknown reactive cysteines in the human proteome, opening new avenues for target discovery and validation. The researchers particularly noted the compound's optimal balance between reactivity and selectivity, which minimized off-target labeling while maintaining sufficient reactivity for proteome-wide analysis.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and safety of 2-(Difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride production. A 2023 Organic Process Research & Development publication detailed an optimized continuous flow synthesis method that addresses the challenges associated with handling sulfonyl chlorides at scale. This development is particularly significant as it enables broader accessibility of this valuable building block for medicinal chemistry applications.

Looking forward, the unique properties of 1806780-00-6 position it as a key player in the emerging field of covalent drug discovery. Its ability to selectively modify biological targets while maintaining favorable drug-like properties makes it particularly valuable in addressing challenging therapeutic targets. Current research directions include exploring its application in targeted protein degradation and the development of covalent protein-protein interaction inhibitors, areas that hold promise for addressing previously undruggable targets in oncology and inflammatory diseases.